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Introduction
The Sulfinol process is a widely used acid gas removal technology that employs a mixed

solvent to remove contaminants like hydrogen sulfide (H₂S), carbon dioxide (CO₂), carbonyl

sulfide (COS), and mercaptans from gas streams.[1][2] The solvent is a combination of a

chemical solvent (an alkanolamine), a physical solvent (sulfolane), and water.[2] The Sulfinol-D

variant specifically uses Di-isopropanolamine (DIPA) as the chemical solvent.[1][3] This

combination of physical and chemical absorption results in high acid gas removal capacity and

lower energy requirements for regeneration compared to purely chemical solvent processes.[3]

Simulating the Sulfinol-D process is crucial for optimizing design, troubleshooting operational

issues, and evaluating the impact of varying feed conditions. Aspen HYSYS, a leading process

simulator in the energy industry, provides a robust platform for modeling this process.[4] Its

"Acid Gas - Chemical Solvents" property package is specifically designed for these systems,

supporting solvent blends like Sulfolane and DIPA and utilizing rigorous thermodynamic models

like the Electrolyte NRTL model.[5][6]
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This document provides a detailed protocol for setting up and running a steady-state simulation

of the Sulfinol-D process using Aspen HYSYS.

Simulation Setup and Workflow
The initial setup in Aspen HYSYS involves defining the chemical components, selecting the

appropriate thermodynamic fluid package, and entering the simulation environment. This

foundational stage is critical for the accuracy of the model.

Start Aspen HYSYS

Create Component List
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Select Fluid Package:
'Acid Gas - Chemical Solvents'

Define Solvent Blend:
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Caption: Workflow for initial simulation setup in Aspen HYSYS.

Experimental Protocol: Simulation in Aspen HYSYS
This protocol outlines the step-by-step methodology for building and running the Sulfinol-D

process simulation.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b14493412/docs?utm_src=pdf-body-img#application-note-protocol-simulating-the-sulfinol-d-process-with-aspen-hysys
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14493412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Environment Configuration
Component List Creation:

Navigate to the "Component Lists" folder in the "Navigation Pane" and add a new

component list.

Add all necessary components for the sour gas and the Sulfinol-D solvent. A typical list is

provided in Table 1. Aspen HYSYS has pre-defined libraries for common components.

Sulfolane and DIPA are available within the HYSYS database.

Fluid Package Selection:

Navigate to the "Fluid Packages" folder and add a new fluid package.

Select the Acid Gas - Chemical Solvents property package.[6][7] This package is

specifically designed for amine treating and mixed solvent systems. It uses the Electrolyte

NRTL model for the liquid phase and the Peng-Robinson equation of state for the vapor

phase.[6]

On the "Solvents" tab, select "Sulfolane + DIPA" as the solvent blend.

Enter Simulation Environment: Once the components and fluid package are defined, click

the "Simulation" button at the bottom left to enter the main process flowsheet environment.
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Component Formula Type

Hydrogen Sulfide H₂S Sour Gas

Carbon Dioxide CO₂ Sour Gas

Methane CH₄ Hydrocarbon

Ethane C₂H₆ Hydrocarbon

Water H₂O Solvent/Sour Gas

Sulfolane C₄H₈O₂S Physical Solvent

Di-isopropanolamine (DIPA) C₆H₁₅NO₂ Chemical Solvent

Table 1: Example Component

List for Sulfinol-D Simulation.

Protocol 2: Process Flowsheet Construction
The core of the Sulfinol-D process consists of an absorption loop and a regeneration loop. This

involves an absorber to remove acid gases and a regenerator (stripper) to clean the solvent for

recycling.[7]
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Caption: Simplified Process Flow Diagram (PFD) for the Sulfinol-D Process.

Add Unit Operations: From the "Model Palette," add the following unit operations to the

flowsheet:

Absorber: Use the "Absorber" column model.
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Regenerator: Use a "Distillation Column" with a condenser and reboiler.[7]

Heat Exchangers: Use "Heater" or "Cooler" models for simple units and "HeatExchanger"

for the lean/rich exchanger.

Pump: To increase the pressure of the lean solvent.

Valve: To reduce the pressure of the rich solvent before regeneration.

Connect Streams: Connect the unit operations using material and energy streams as

depicted in the PFD above. Ensure logical flow from the sour gas inlet to the sweet gas and

acid gas outlets, with the solvent circulating in a closed loop.

Protocol 3: Data Input and Simulation Execution
Define Stream Conditions: Double-click on the main inlet streams (Sour Gas and Lean

Solvent Makeup) to open their property windows. Input the known process conditions.

Example values are provided in Table 2. The composition of the circulating lean solvent will

be defined by its initial makeup and what the simulation calculates.
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Parameter Sour Gas Stream Lean Solvent Stream

Temperature 40 °C 50 °C

Pressure 6000 kPa 6100 kPa

Molar Flow 1500 kgmole/hr 2500 kgmole/hr

Composition (Mole %)

H₂S 5.0% 0.01%

CO₂ 10.0% 0.05%

Methane 84.0% 0.0%

Water 1.0% 20.0%

DIPA 0.0% 40.0%

Sulfolane 0.0% 40.0%

Table 2: Example Input Stream

Conditions.

Specify Equipment Parameters: Define the key operational parameters for the columns and

other units. This requires process knowledge or design specifications. Table 3 provides

typical starting points.
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Equipment Parameter Value

Absorber (T-100) Number of Stages 20

Inlet Pressure 6000 kPa

Pressure Drop 50 kPa

Regenerator (T-101) Number of Stages 15 (incl. Condenser/Reboiler)

Condenser Pressure 110 kPa

Reboiler Pressure 120 kPa

Reboiler Duty Calculated or Specified

Reflux Ratio 1.5

Table 3: Key Equipment

Specification Parameters.

Run and Converge: Once all necessary inputs are provided, activate the HYSYS solver.

Monitor the solver status for convergence. If errors occur, troubleshoot by checking degrees

of freedom, input specifications, and initial estimates.

Data Analysis and Results
After the simulation converges, the performance of the Sulfinol-D unit can be evaluated by

analyzing the composition of the outlet streams and the energy consumption of the process.
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Caption: Workflow for analyzing simulation results and process optimization.

Key Performance Indicators (KPIs)
The primary results to analyze include the sweet gas purity, acid gas loading in the solvent, and

the energy required for regeneration. A summary of typical results is shown in Table 4.
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Parameter Value Unit

Sweet Gas Outlet

H₂S Composition < 4 ppmv

CO₂ Composition < 2 mol %

Solvent Analysis

Rich Solvent H₂S Loading 0.25 mole H₂S / mole DIPA

Lean Solvent H₂S Loading 0.01 mole H₂S / mole DIPA

Energy Consumption

Regenerator Reboiler Duty 5.0E+07 kJ/hr

Table 4: Example Simulation

Results Summary.

These results can be used to perform sensitivity analyses, where input parameters like solvent

circulation rate, absorber temperature, or reboiler duty are varied to find the optimal operating

conditions that meet product specifications with minimal energy cost.

Conclusion
Simulating the Sulfinol-D process in Aspen HYSYS using the "Acid Gas - Chemical Solvents"

property package provides a powerful tool for process design, analysis, and optimization. By

following the detailed protocols for setup, flowsheet construction, and data input, researchers

and engineers can accurately model the performance of the unit. The analysis of key output

data, such as sweet gas purity and regeneration energy, allows for informed decision-making to

enhance efficiency and ensure compliance with environmental and product specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b14493412?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14493412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. netl.doe.gov [netl.doe.gov]

2. Sulfinol | netl.doe.gov [netl.doe.gov]

3. scribd.com [scribd.com]

4. Simulation of CO2 Absorption from Natural Gas with Sulfinol-M » SANILCO PROVIDE
YOUR CHALLENGES SOLUTION [chemengproj.ir]

5. aspentech.com [aspentech.com]

6. ijsdr.org [ijsdr.org]

7. home.aspentech.com [home.aspentech.com]

To cite this document: BenchChem. [Application Note & Protocol: Simulating the Sulfinol-D
Process with Aspen HYSYS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14493412/docs#application-note-protocol-simulating-
the-sulfinol-d-process-with-aspen-hysys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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